Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate

• Molecular Formula: C14H12BrNO4S
• Molecular Weight: 370.22 g/mol
• IUPAC Name: methyl 4-[(3-bromophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C14H12BrNO4S/c1-20-14(17)10-5-7-12(8-6-10)16-21(18,19)13-4-2-3-11(15)9-13/h2-9,16H,1H3
• InChI Key: SAGQKKXOISMDAI-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC(=CC=C2)Br

Description

Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate, also known as BSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BSA is a sulfonamide derivative and is widely used as a reagent in organic synthesis. It has been found to exhibit various biological activities, making it a promising candidate for drug discovery.

Mechanism of Action

The mechanism of action of Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase. Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate has also been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.
Biochemical and Physiological Effects:
Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate has been found to induce cell death in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate is a versatile reagent that can be used in various lab experiments. It is readily available and has a high purity, making it an ideal candidate for drug discovery. However, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate is also known to be toxic in certain concentrations, and caution should be taken when handling the compound.

Future Directions

There are several areas of future research that could be explored with Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate. One potential application is in the development of new anti-inflammatory drugs. Additionally, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate could be further studied for its potential anti-cancer properties. Finally, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate could be used as a reagent in the synthesis of new compounds with potential biological activities.
Conclusion:
In conclusion, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a versatile reagent that can be used in organic synthesis and has been found to exhibit various biological activities. Further research is needed to fully understand the mechanism of action of Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate and to explore its potential applications in drug discovery.

Synthesis Methods

Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate can be synthesized using a multi-step process involving the reaction of 3-bromobenzenesulfonyl chloride with 4-aminobenzoic acid methyl ester. The reaction yields Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate as a white crystalline solid with a high purity.

Scientific Research Applications

Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. Additionally, Methyl 4-{[(3-bromophenyl)sulfonyl]amino}benzoate has been used as a reagent in organic synthesis, making it an essential tool for the development of new drugs.